Ethyl 5-(chlorosulfonyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 5-chlorosulfonylthiophene-3-carboxylate
• InChI: InChI=1S/C7H7ClO4S2/c1-2-12-7(9)5-3-6(13-4-5)14(8,10)11/h3-4H,2H2,1H3
• InChI Key: KUWKVKATPUXMQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=C1)S(=O)(=O)Cl
• Molecular Formula: C7H7ClO4S2
• Molecular Weight: 254.7 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. A series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis.

Molecular Structure Analysis

The molecular structure of ECTC is represented by the formula C10H8ClNO4S2. The InChI code for a similar compound, ethyl 1H-1lambda3-thiophene-3-carboxylate, is 1S/C7H9O2S/c1-2-9-7(8)6-3-4-10-5-6/h3-5,10H,2H2,1H3.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Antimicrobial Activity

Thiophene derivatives derived from ethyl (E)-5- (3- (dimethylamino)acryloyl)-4-methyl-2- (phenylamino)thiophene-3-carboxylate have shown antimicrobial activity. The results of antimicrobial activity of the prepared compounds revealed that changing the substituents at position-2 of the thiophene ring significantly affect their biological activity.

Anticancer Activity

Ethyl-2- (substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo [b]thiophene-3-carboxylate derivatives have shown anticancer activity.

Anti-Inflammatory Activity

Thiophene-based molecules have been reported to possess anti-inflammatory properties. For example, suprofen, a drug that contains a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug.

Industrial Chemistry and Material Science

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Organic Light-Emitting Diodes (OLEDs)

Thiophene-mediated molecules are used in the fabrication of organic light-emitting diodes (OLEDs).

Antipsychotic Activity

Thiophene-based compounds have been reported to possess antipsychotic properties. They have been used in the development of drugs for the treatment of various psychiatric disorders.

Antioxidant Activity

Thiophene derivatives have been found to exhibit antioxidant activity. They can neutralize free radicals and prevent oxidative stress, which is associated with various diseases.

Anti-Arrhythmic Activity

Thiophene-based compounds have been used in the development of anti-arrhythmic drugs. These drugs are used to treat and prevent abnormalities in the heart rhythm.

Anti-Anxiety Activity

Thiophene derivatives have been reported to possess anti-anxiety properties. They have been used in the development of drugs for the treatment of anxiety disorders.

Antifungal Activity

Thiophene derivatives derived from ethyl (E)-5- (3- (dimethylamino)acryloyl)-4-methyl-2- (phenylamino)thiophene-3-carboxylate have shown antifungal activity.

Kinase Inhibiting Activity

Thiophene-based compounds have been reported to possess kinase inhibiting properties. Kinase inhibitors are drugs that block the action of kinases, which are proteins that can cause cancer cells to grow.

Safety And Hazards

The safety data sheet for a similar compound, Ethyl thiophene-3-carboxylate, recommends avoiding contact with skin, eyes, or clothing, and avoiding ingestion and inhalation. It should be stored in a dry, cool, and well-ventilated place.